Cas no 1784025-04-2 (4-amino-3-(4-bromo-2-hydroxyphenyl)butanoic acid)

• Product Name: 4-amino-3-(4-bromo-2-hydroxyphenyl)butanoic acid
• CAS No: 1784025-04-2
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 6249111
• PubChem ID: 82626066
• Update Time: 2025-05-20

4-amino-3-(4-bromo-2-hydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(4-bromo-2-hydroxyphenyl)butanoic acid
• EN300-1907286
• 1784025-04-2

• Inchi： 1S/C10H12BrNO3/c11-7-1-2-8(9(13)4-7)6(5-12)3-10(14)15/h1-2,4,6,13H,3,5,12H2,(H,14,15)
• InChI Key： FYZIYAKPEUDRKS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)C(CN)CC(=O)O

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-3-(4-bromo-2-hydroxyphenyl)butanoic acid

4-Amino-3-(4-bromo-2-hydroxyphenyl)butanoic Acid

4-Amino-3-(4-bromo-2-hydroxyphenyl)butanoic acid, also known by its CAS registry number 1784025-04-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an amino group, a brominated aromatic ring, and a butanoic acid moiety. The compound has been the subject of extensive research due to its potential applications in drug development and as a building block in organic synthesis.

The structure of 4-amino-3-(4-bromo-2-hydroxyphenyl)butanoic acid is notable for its functional diversity. The presence of an amino group (-NH₂) at the fourth position of the butanoic acid chain introduces amine functionality, while the brominated phenolic group at the third position adds both electronic and steric complexity. This combination makes the molecule versatile for various chemical reactions, including nucleophilic substitutions, amide formations, and hydrogen bonding interactions. Recent studies have highlighted its role as a precursor in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents.

One of the most promising areas of research involving 1784025-04-2 is its application in medicinal chemistry. Scientists have explored its ability to act as a scaffold for designing drugs targeting specific biological pathways. For instance, researchers have investigated its potential as an inhibitor of enzymes involved in inflammation and cancer progression. The hydroxyl group on the aromatic ring plays a critical role in these interactions, facilitating hydrogen bonding with key residues in enzyme active sites. Furthermore, the bromine atom introduces electron-withdrawing effects, which can enhance the molecule's bioavailability and stability.

Recent advancements in synthetic methodologies have also contributed to the increased accessibility of 4-amino-3-(4-bromo-2-hydroxyphenyl)butanoic acid. Traditionally synthesized via multi-step processes involving coupling reactions and oxidation steps, modern techniques now employ more efficient strategies, such as microwave-assisted synthesis and catalytic cross-couplings. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible.

In terms of pharmacokinetics, studies have shown that 1784025-04-2 exhibits moderate solubility in aqueous solutions, which is advantageous for drug delivery purposes. Its absorption profile has been evaluated in preclinical models, revealing potential for oral administration with appropriate formulation strategies. Additionally, preliminary toxicity studies indicate that the compound demonstrates low cytotoxicity at therapeutic concentrations, suggesting a favorable safety profile.

The versatility of 4-amino-3-(4-bromo-2-hydroxyphenyl)butanoic acid extends beyond medicinal applications. It has also found utility in materials science as a component in polymerizable systems due to its reactive functional groups. Researchers have explored its use as a monomer in synthesizing stimuli-responsive polymers, where its amino and carboxylic acid groups can participate in dynamic covalent bonds under specific conditions.

Looking ahead, ongoing research aims to further elucidate the biological mechanisms underlying the activity of 1784025-04-2. Collaborative efforts between chemists and biologists are focused on identifying novel targets for this compound and optimizing its pharmacokinetic properties for clinical translation. The integration of computational chemistry tools with experimental validation is expected to accelerate this process, providing deeper insights into its therapeutic potential.

In conclusion, 4-amino-3-(4-bromo-2-hydroxyphenyl)butanoic acid (CAS 1784025-04-2) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new avenues for its use, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic innovation.